Cas no 2171931-69-2 (2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid)

• Product Name: 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
• CAS No: 2171931-69-2
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 5814651
• PubChem ID: 165582409
• Update Time: 2025-05-22

2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
• 2171931-69-2
• 2-[N-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
• EN300-1529961

• Inchi： 1S/C30H32N2O5/c1-30(2,17-16-27(33)32(19-28(34)35)18-21-10-4-3-5-11-21)31-29(36)37-20-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,26H,16-20H2,1-2H3,(H,31,36)(H,34,35)
• InChI Key： RDHNOKFWRVGFFU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid

Research Brief on 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171931-69-2)

In recent years, the compound 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171931-69-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the benzyl moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS), enabling the efficient construction of complex peptide architectures.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel peptide-based inhibitors targeting protein-protein interactions (PPIs). The researchers utilized 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid as a key building block to introduce steric hindrance and enhance binding affinity. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against specific oncogenic targets, suggesting its potential in anticancer drug design.

Another notable application of this compound lies in the field of prodrug development. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a linker for site-specific drug release. The Fmoc group provided stability during synthesis, while the benzyl moiety facilitated selective cleavage under physiological conditions. This dual functionality enabled the controlled release of active pharmaceutical ingredients (APIs) in response to enzymatic triggers, offering a promising strategy for reducing off-target effects.

Beyond its synthetic utility, 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid has also been investigated for its physicochemical properties. Computational modeling studies, as reported in a 2023 issue of Molecular Pharmaceutics, revealed that the compound's conformational flexibility and hydrogen-bonding capacity contribute to its high solubility in organic solvents, a critical factor for its widespread use in SPPS. Additionally, its stability under various pH conditions makes it suitable for diverse pharmaceutical formulations.

In conclusion, the compound 2-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171931-69-2) represents a valuable tool in modern chemical biology and drug discovery. Its multifaceted applications—from peptide synthesis to prodrug design—underscore its importance in advancing therapeutic innovations. Future research directions may include exploring its use in bioconjugation strategies and further optimizing its derivatives for enhanced pharmacokinetic profiles.